Cas no 1807208-87-2 (Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate)
Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate
-
- Inchi: 1S/C12H9ClF3NO2/c1-2-19-11(18)9-4-7(5-13)3-8(6-17)10(9)12(14,15)16/h3-4H,2,5H2,1H3
- InChI Key: AOBORYJISULLFI-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C#N)C(C(F)(F)F)=C(C(=O)OCC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 377
- XLogP3: 3.1
- Topological Polar Surface Area: 50.1
Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018272-250mg |
Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate |
1807208-87-2 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015018272-500mg |
Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate |
1807208-87-2 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015018272-1g |
Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate |
1807208-87-2 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate
Recent Advances in the Application of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate (CAS: 1807208-87-2) in Chemical Biology and Pharmaceutical Research
Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate (CAS: 1807208-87-2) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its utility in the construction of trifluoromethyl-substituted aromatic systems, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability. This compound's unique structural features, including the chloromethyl and cyano groups, make it a versatile building block for further functionalization.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate as a precursor in the synthesis of potent kinase inhibitors. The researchers successfully utilized the chloromethyl group for nucleophilic substitution reactions, enabling the introduction of various heterocyclic moieties. The resulting compounds showed promising activity against several cancer cell lines, with IC50 values in the low micromolar range. This work underscores the compound's potential in oncology drug development.
In the field of antimicrobial research, a recent patent application (WO2023056789) describes the transformation of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate into novel quinolone derivatives. The synthetic approach involved sequential reactions at the ester, cyano, and chloromethyl functional groups, yielding compounds with broad-spectrum antibacterial activity. Particularly noteworthy was the enhanced activity against drug-resistant strains of Staphylococcus aureus, suggesting potential applications in addressing antibiotic resistance.
The compound's stability and reactivity profile have also been investigated in several mechanistic studies. A 2024 publication in Organic Process Research & Development detailed optimized large-scale synthesis protocols for Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate, addressing key challenges in yield improvement and purity control. The authors reported a novel purification method using supercritical fluid chromatography, achieving >99.5% purity with significantly reduced solvent consumption compared to traditional methods.
Emerging applications in radiopharmaceuticals have been reported, where the chloromethyl group of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate serves as an attachment point for radioactive isotopes. A recent preclinical study demonstrated the successful incorporation of fluorine-18 for PET imaging applications, with the trifluoromethyl group providing enhanced in vivo stability. This development opens new possibilities for diagnostic agent development.
Looking forward, the unique combination of functional groups in Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate continues to inspire innovative synthetic strategies. Current research directions include its use in metal-catalyzed cross-coupling reactions and as a scaffold for fragment-based drug discovery. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is expected to play an increasingly important role in medicinal chemistry and chemical biology research.
1807208-87-2 (Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)